N-1,3-benzodioxol-5-yl-N'-(1-benzyl-4-piperidinyl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-(1-benzylpiperidin-4-yl)urea
• InChI: InChI=1S/C20H23N3O3/c24-20(22-17-6-7-18-19(12-17)26-14-25-18)21-16-8-10-23(11-9-16)13-15-4-2-1-3-5-15/h1-7,12,16H,8-11,13-14H2,(H2,21,22,24)
• InChI Key: ZVMREXLJGLBENK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)NC2=CC3=C(C=C2)OCO3)CC4=CC=CC=C4
• Molecular Formula: C20H23N3O3
• Molecular Weight: 353.4 g/mol

Description

N-1,3-benzodioxol-5-yl-N'-(1-benzyl-4-piperidinyl)urea, also known as BDPU, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BDPU is a urea derivative that acts as a selective antagonist of the sigma-1 receptor. This receptor is involved in various physiological processes, including pain perception, memory, and neuronal plasticity.

Mechanism of Action

N-1,3-benzodioxol-5-yl-N'-(1-benzyl-4-piperidinyl)urea acts as a selective antagonist of the sigma-1 receptor, which is a chaperone protein that is involved in various cellular processes. The sigma-1 receptor is located in the endoplasmic reticulum and is involved in the regulation of calcium homeostasis, lipid metabolism, and protein folding. This compound binds to the sigma-1 receptor and inhibits its activity, which leads to the modulation of various cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to modulate various biochemical and physiological processes, including calcium homeostasis, lipid metabolism, and protein folding. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, this compound has been found to have antidepressant effects in animal models of depression. This compound has also been shown to alleviate neuropathic pain by modulating the activity of the sigma-1 receptor.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-1,3-benzodioxol-5-yl-N'-(1-benzyl-4-piperidinyl)urea in lab experiments is its high selectivity for the sigma-1 receptor. This allows for the specific modulation of the sigma-1 receptor without affecting other cellular processes. Additionally, this compound has been extensively studied in animal models and has shown promising results in various diseases. However, one limitation of using this compound in lab experiments is its low solubility, which can make it difficult to administer in vivo. Additionally, the long-term effects of this compound on cellular processes are not well understood and require further investigation.

Future Directions

There are several future directions for the research on N-1,3-benzodioxol-5-yl-N'-(1-benzyl-4-piperidinyl)urea. One area of research is the development of more potent and selective sigma-1 receptor antagonists. Additionally, the therapeutic potential of this compound in other diseases, such as cancer and neurodegenerative diseases, needs to be further investigated. The long-term effects of this compound on cellular processes and its potential side effects also require further investigation. Finally, the development of novel drug delivery systems for this compound could improve its administration and efficacy in vivo.
In conclusion, this compound is a urea derivative that acts as a selective antagonist of the sigma-1 receptor. It has shown promising results in various diseases, including Alzheimer's disease, depression, and neuropathic pain. The development of more potent and selective sigma-1 receptor antagonists, as well as the investigation of its therapeutic potential in other diseases, are important future directions for research on this compound.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-N'-(1-benzyl-4-piperidinyl)urea has been extensively studied for its potential therapeutic applications in various diseases, including Alzheimer's disease, depression, and neuropathic pain. The sigma-1 receptor is involved in the regulation of calcium homeostasis, and its dysfunction has been implicated in various neurological disorders. This compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, this compound has been found to have antidepressant effects in animal models of depression. This compound has also been shown to alleviate neuropathic pain by modulating the activity of the sigma-1 receptor.